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Compound of Interest

Compound Name: Swertiaside

Cat. No.: B15623992

For Researchers, Scientists, and Drug Development Professionals

Introduction

Swertiaside is a secoiridoid glycoside, a class of natural products known for their diverse
biological activities. Found in plants of the Swertia genus, Swertiaside has garnered interest
within the scientific community for its potential therapeutic applications. This technical guide
provides a comprehensive overview of the spectroscopic data for Swertiaside, including
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, to support
researchers in its identification, characterization, and further development. The information
presented herein is crucial for quality control, structural confirmation, and as a foundation for
mechanistic studies.

Chemical Structure

The chemical structure of Swertiaside is presented below. It consists of a secoiridoid aglycone
linked to a glucose molecule.

Chemical Formula: C23H28012[1]
Molecular Weight: 496.5 g/mol [1]

Figure 1: Chemical Structure of Swertiaside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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